2-(3,4-Dichlorophenyl)-1,3-benzoxazol-5-amine

• IUPAC Name: 2-(3,4-dichlorophenyl)-1,3-benzoxazol-5-amine
• InChI: InChI=1S/C13H8Cl2N2O/c14-9-3-1-7(5-10(9)15)13-17-11-6-8(16)2-4-12(11)18-13/h1-6H,16H2
• InChI Key: HQSOXCXPMQPFKP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=NC3=C(O2)C=CC(=C3)N)Cl)Cl
• Molecular Formula: C13H8Cl2N2O
• DSSTOX Substance ID: DTXSID801274660
• Molecular Weight: 279.12 g/mol
• CAS No.: 293737-85-6

Description

2-(3,4-Dichlorophenyl)-1,3-benzoxazol-5-amine is a useful research compound. Its molecular formula is C13H8Cl2N2O and its molecular weight is 279.12 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Acute Toxic;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antimicrobial Activities

Research has demonstrated the synthesis and antimicrobial activities of novel compounds, including derivatives of 1,2,4-triazole and thiadiazole, showing potential as antimicrobial agents. These compounds, synthesized through reactions involving primary amines and other chemical processes, exhibit good to moderate activities against test microorganisms, suggesting their utility in combating bacterial and fungal infections (Bektaş et al., 2007).

Corrosion Inhibition

Another application area involves corrosion inhibition, where thiazole and thiadiazole derivatives, including those related to 2-(3,4-Dichlorophenyl)-1,3-benzoxazol-5-amine, have been evaluated for their effectiveness in protecting metals against corrosion. Quantum chemical and molecular dynamics simulation studies have been conducted to understand their performances, showing that these compounds can effectively inhibit corrosion, making them valuable in extending the lifespan of metals in corrosive environments (Kaya et al., 2016).

Organic Synthesis

In the realm of organic chemistry, the synthesis of novel compounds through the manipulation of benzoxazoles has been a topic of research. For instance, electrochemically initiated oxidative amination of benzoxazoles using redox catalysts presents a method for creating 2-aminobenzoxazoles, streamlining the synthesis process and reducing waste. This technique highlights the versatility of benzoxazole derivatives in synthesizing a variety of biologically and chemically significant molecules (Gao et al., 2014).

Anticancer Evaluation

The exploration of novel 1,2,4-triazolin-3-one derivatives, including those related to this compound, for their anticancer properties, has yielded promising results. Certain derivatives have shown significant activity against various human tumor cell lines, indicating potential applications in the development of new anticancer drugs (Kattimani et al., 2013).